Cas no 2169369-10-0 (2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-one)

• Product Name: 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-one
• CAS No: 2169369-10-0
• MF: C₇H₁₀BrN₃O
• MW: 232.077800273895
• CID: 6172591
• PubChem ID: 165715387
• Update Time: 2025-05-21

2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-one
• 2169369-10-0
• EN300-1921424

• Inchi： 1S/C7H10BrN3O/c1-4(9)7(12)5-3-6(8)10-11(5)2/h3-4H,9H2,1-2H3
• InChI Key： RHLWWGWMLOGQGP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(C)N)=O)N(C)N=1

Computed Properties

• Exact Mass: 231.00072g/mol
• Monoisotopic Mass: 231.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.9Ų

Additional information on 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-one

2-Amino-1-(3-Bromo-1-Methyl-1H-Pyrazol-5-Yl)Propan-1-One: A Comprehensive Overview

The compound 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-one, identified by the CAS number 2169369-10-0, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with bromine and methyl groups, an amino group, and a ketone functional group. The combination of these functional groups makes it a versatile compound with potential applications in various areas of chemical research and industry.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and materials science. The presence of the bromine atom in the pyrazole ring introduces electronic properties that can enhance the compound's reactivity and selectivity in various chemical reactions. Additionally, the amino group and ketone functional group provide opportunities for further modification, enabling the synthesis of more complex molecules with tailored properties.

In terms of synthesis, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-one can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and catalytic processes. Researchers have explored the use of transition metal catalysts to optimize reaction conditions and improve yield. These advancements have made the synthesis of this compound more efficient and scalable for industrial applications.

The compound's properties have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry, stability, and reactivity under different conditions. For instance, X-ray crystallography has revealed the three-dimensional arrangement of atoms in the molecule, which is crucial for understanding its physical and chemical behavior.

One of the most promising applications of 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-Yl)propan-Y-one lies in its potential as a building block for drug development. The pyrazole ring is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in medicinal chemistry. Recent research has focused on modifying this compound to enhance its bioavailability and pharmacokinetic properties, paving the way for its use in treating various diseases.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it can serve as a component in semiconductors or light-emitting materials. Researchers are exploring ways to incorporate this compound into polymer blends to create materials with enhanced mechanical and electrical properties.

The environmental impact of synthesizing and using this compound has also been a topic of interest. Studies have been conducted to assess its biodegradability and toxicity under different conditions. These findings are essential for ensuring that its production and application align with sustainability goals and regulatory requirements.

In conclusion, 2-amino-Y-(3-bromo-Y-methyl-YH-pyrazol-Z-Yl)propan-Z-one is a multifaceted compound with significant potential in various fields. Its unique structure, reactivity, and versatility make it an important subject of ongoing research. As advancements continue to be made in synthetic methods, analytical techniques, and application development, this compound is expected to play an increasingly important role in both academic and industrial settings.